molecular formula C10H17N3 B8521712 N,N'-dimethyl-N-(3-pyridylmethyl)ethylenediamine

N,N'-dimethyl-N-(3-pyridylmethyl)ethylenediamine

Cat. No.: B8521712
M. Wt: 179.26 g/mol
InChI Key: CFOPCTHLUORMKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N'-dimethyl-N-(3-pyridylmethyl)ethylenediamine is a useful research compound. Its molecular formula is C10H17N3 and its molecular weight is 179.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H17N3

Molecular Weight

179.26 g/mol

IUPAC Name

N,N'-dimethyl-N'-(pyridin-3-ylmethyl)ethane-1,2-diamine

InChI

InChI=1S/C10H17N3/c1-11-6-7-13(2)9-10-4-3-5-12-8-10/h3-5,8,11H,6-7,9H2,1-2H3

InChI Key

CFOPCTHLUORMKA-UHFFFAOYSA-N

Canonical SMILES

CNCCN(C)CC1=CN=CC=C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To 7.50 gm of N,N'-dimethylethylenediamine which has been cooled in an ice-ethanol bath is added portionwise over a 30 minute period 1.40 gm of 3-picolyl chloride. After stirring cold for 1 hour after the addition is completed, the reaction mixture is concentrated in vacuo and the residue partitioned between 50 ml of ether and 10 ml of 5N NaOH solution. The organic layer is separated and the aqueous layer extracted 2 times with 50 ml of ether. The combined organic extracts are dried through sodium sulfate and concentrated in vacuo. Chromatography on 150 gm silica gel using CH2Cl2 /CH3OH/NH4OH (90/10/1) as eluent gives 0.930 g of N,N'-dimethyl-N-(3-pyridylmethyl)ethylenediamine.
Quantity
7.5 g
Type
reactant
Reaction Step One
Quantity
1.4 g
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

Quantity
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Type
reactant
Reaction Step One
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Extracted from reaction SMILES
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Reaction Step One

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